Cas no 171924-95-1 (Cyclopentanecarboxylicacid, 1-acetyl-)

• Product Name: Cyclopentanecarboxylicacid, 1-acetyl-
• CAS No: 171924-95-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 111433
• PubChem ID: 15215406
• Update Time: 2025-04-18

Cyclopentanecarboxylicacid, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-acetyl-
• 1-acetylcyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-acetyl- (9CI)
• DTXSID60570133
• SCHEMBL10586224
• 171924-95-1

• Inchi： 1S/C8H12O3/c1-6(9)8(7(10)11)4-2-3-5-8/h2-5H2,1H3,(H,10,11)
• InChI Key： KGYWOXKHTNJTME-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37